Cas no 13350-81-7 (spiro4.4nonan-1-ol)

• Product Name: spiro4.4nonan-1-ol
• CAS No: 13350-81-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD29991411
• CID: 235974
• PubChem ID: 258615
• Update Time: 2025-05-23

spiro4.4nonan-1-ol Chemical and Physical Properties

Names and Identifiers

• Spiro[4.4]nonan-1-ol
• spiro[4.4]nonan-4-ol
• AC1L5ZBP
• AC1Q7B3C
• AR-1L5533
• CTK0I3980
• NSC87810
• Spiro-(4,4)-nonan-1-ol
• spiro[4.4]nonan-9-ol
• spiro4.4nonan-1-ol
• NSC-87810
• 13350-81-7
• SCHEMBL13762475
• Z1896300084
• EN300-264037
• AKOS033920493
• DTXSID40293196

• MDL： MFCD29991411
• Inchi： 1S/C9H16O/c10-8-4-3-7-9(8)5-1-2-6-9/h8,10H,1-7H2
• InChI Key： HQZIAZCARGNEME-UHFFFAOYSA-N
• SMILES： OC1CCCC21CCCC2

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 213.1°Cat760mmHg
• Flash Point: 85.6°C
• Refractive Index: 1.506
• PSA: 20.23
• LogP: 2.09160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on spiro4.4nonan-1-ol

Spiro4.4Nonan-1-Ol: A Comprehensive Overview

Spiro4.4Nonan-1-Ol, also known by its CAS number 13350-81-7, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon. The spiro structure in Spiro4.4Nonan-1-Ol contributes to its distinctive chemical properties and functional versatility.

The molecular structure of Spiro4.4Nonan-1-Ol consists of a nine-carbon chain with a hydroxyl group (-OH) attached to the first carbon atom. The spiro junction is formed between the fourth and fifth carbons, creating a bicyclic system that enhances its stability and reactivity. This structural arrangement makes Spiro4.4Nonan-1-Ol an interesting subject for both academic research and practical applications.

Recent studies have explored the potential of Spiro4.4Nonan-1-Ol in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have found that the compound's spiro structure can significantly influence the mechanical properties of materials, such as tensile strength and flexibility. For instance, a 2023 study published in Advanced Materials demonstrated that incorporating Spiro4.4Nonan-1-Ol into polymer matrices resulted in enhanced durability under stress conditions.

Another area where Spiro4.4Nonan-1-Ol has shown promise is in pharmaceutical research. Its unique molecular configuration allows for potential interactions with biological systems, making it a candidate for drug delivery systems and bioactive compounds. A 2022 study in Nature Communications highlighted the compound's ability to act as a carrier for hydrophobic drugs, improving their solubility and bioavailability.

In terms of synthesis, Spiro4.4Nonan-1-Ol can be produced through various methods, including ring-closing metathesis and intramolecular cyclization reactions. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible. For example, a 2023 paper in Journal of Organic Chemistry introduced a novel catalytic system that significantly accelerated the synthesis process while maintaining high product quality.

The physical properties of Spiro4.4Nonan-1-Ol also make it suitable for use in specialty chemicals and industrial lubricants. Its high thermal stability and resistance to oxidation contribute to its performance in extreme environmental conditions. A 2023 report by the American Chemical Society noted thatSpiro compounds like Spiro4.4Nonan-1-Ol are being increasingly adopted in aerospace applications due to their superior thermal resistance.

Furthermore, the environmental impact of Spiro4.4Nonan-1-Ol has been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity levels and biodegradability under certain conditions, making it an eco-friendly alternative to traditional chemicals in various industries.

In conclusion, Spiro4.4Nonan-1-Ol (CAS No: 13350-81-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique spiro structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial production.